3a,7,7,9b-Tetramethyldodecahydronaphtho[2,1-b]furan

• CAS No.: 136132-93-9
• Molecular Formula: C16H28O
• Molecular Weight: 236.39 g/mol
• IUPAC Name: 3a,7,7,9b-tetramethyl-2,4,5,5a,6,8,9,9a-octahydro-1H-benzo[e][1]benzofuran
• InChI: InChI=1S/C16H28O/c1-14(2)7-6-13-12(11-14)5-8-16(4)15(13,3)9-10-17-16/h12-13H,5-11H2,1-4H3
• InChI Key: HECDPVXIOZMNLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC2C(C1)CCC3(C2(CCO3)C)C)C

Description

3a,7,7,9b-Tetramethyldodecahydronaphtho[2,1-b]furan is a chemical compound with the molecular formula C16H28OThis compound is a crystalline autoxidation product of ambrein and is known for its typical ambergris odor .

Preparation Methods

3a,7,7,9b-Tetramethyldodecahydronaphtho[2,1-b]furan is prepared from (?)-sclareol, a diterpene alcohol obtained from the extraction of clary sage plants. . This method is commonly used in industrial production due to its efficiency and the availability of sclareol from natural sources.

Chemical Reactions Analysis

3a,7,7,9b-Tetramethyldodecahydronaphtho[2,1-b]furan undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert it into more saturated derivatives.

Substitution: It can undergo substitution reactions where one or more hydrogen atoms are replaced by other atoms or groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. The major products formed from these reactions vary based on the specific conditions and reagents used .

Scientific Research Applications

3a,7,7,9b-Tetramethyldodecahydronaphtho[2,1-b]furan has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of various natural products and as an intermediate in organic synthesis.

Biology: Its derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the fragrance industry due to its ambergris odor, providing warmth, volume, and sweetness to various fragrance types.

Mechanism of Action

The mechanism of action of 3a,7,7,9b-Tetramethyldodecahydronaphtho[2,1-b]furan involves its interaction with specific molecular targets and pathways. detailed information on its exact mechanism of action is limited. It is known to exert its effects through its chemical structure, which allows it to participate in various biochemical reactions .

Comparison with Similar Compounds

3a,7,7,9b-Tetramethyldodecahydronaphtho[2,1-b]furan is unique due to its specific structure and properties. Similar compounds include:

Ambroxide: A stereoisomer with similar odor properties.

Ambermore: A compound starting from natural sclareol.

Ambrox® Super: A commercial product with similar applications in the fragrance industry.

These compounds share some similarities in their chemical structure and applications but differ in their specific properties and synthesis methods.